Cas no 379254-90-7 (2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one
• CAS No: 379254-90-7
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 298251
• PubChem ID: 4143920
• Update Time: 2025-09-24

2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,6-dimethyl-4-morpholinyl)-
• 2-Chloro-1-(2,6-dimethyl-morpholin-4-yl)-ethanone
• 2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethanone
• 2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one
• 2-Chloro-1-(2,6-dimethylmorpholino)ethanone
• DTXSID40399864
• 2-Chloro-1-(2,6-dimethylmorpholino)ethan-1-one
• AKOS000303104
• SMTSEWHPTUIWBY-UHFFFAOYSA-N
• Z56862618
• MFCD03147309
• F2190-0242
• 4-(chloroacetyl)-2,6-dimethylmorpholine
• 379254-90-7
• Morpholine,4-(chloroacetyl)-2,6-dimethyl-(9ci)
• SCHEMBL1150560
• EN300-01773
• CS-0451867
• AKOS017268937
• FT-0678750
• MORPHOLINE, 4-(CHLOROACETYL)-2,6-DIMETHYL- (9CI)

• MDL： MFCD03147309
• Inchi： 1S/C8H14ClNO2/c1-6-4-10(8(11)3-9)5-7(2)12-6/h6-7H,3-5H2,1-2H3
• InChI Key： SMTSEWHPTUIWBY-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(C)OC(C)C1)=O

Computed Properties

• Exact Mass: 191.07100
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 0.79890

2-chloro-1-(2,6-dimethylmorpholin-4-yl)ethan-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines